Cas no 1220696-64-9 (3-fluoro-2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-fluoro-2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1220696-64-9
• MF: C₁₂H₁₇BFNO₂
• MW: 237.078286886215
• CID: 4578672
• PubChem ID: 59535310
• Update Time: 2024-11-05

3-fluoro-2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• -FLUORO-2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• 3-Fluoro-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-FLUORO-2-METHYL-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• Pyridine, 3-fluoro-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• BS-22418
• D76952
• CS-0109867
• LKEABTHVRADLLJ-UHFFFAOYSA-N
• 1220696-64-9
• SCHEMBL2427096
• 3-fluoro-2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C12H17BFNO2/c1-8-10(14)6-9(7-15-8)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
• InChI Key： LKEABTHVRADLLJ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1F

Computed Properties

• Exact Mass: 237.134
• Monoisotopic Mass: 237.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2